N-(4-methylphenyl)-5-nitro-2-(1-piperazinyl)benzamide

• IUPAC Name: N-(4-methylphenyl)-5-nitro-2-piperazin-1-ylbenzamide
• InChI: InChI=1S/C18H20N4O3/c1-13-2-4-14(5-3-13)20-18(23)16-12-15(22(24)25)6-7-17(16)21-10-8-19-9-11-21/h2-7,12,19H,8-11H2,1H3,(H,20,23)
• InChI Key: UBXDVYRWGSJGGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCNCC3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of similar benzamide derivatives involves several steps, including the reaction of specific reagents under controlled conditions. For example, the synthesis of 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides was achieved as potential therapeutic agents for Alzheimer’s disease treatment. The synthesis process is carefully designed to yield products with high purity and desired structural characteristics (Hussain et al., 2016).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is confirmed using various spectroscopic methods, such as IR, 1H-NMR, and EI-MS. These techniques provide detailed information about the molecular framework and functional groups present in the compound, which are crucial for its biological activity and chemical reactivity. The structure-activity relationship (SAR) studies help in understanding how structural elements within the compound influence its pharmacological effects (Hussain et al., 2016).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, contributing to their diverse applications. Their reactivity can be modified by substituting different functional groups at specific positions on the benzamide ring. This flexibility allows for the synthesis of compounds with tailored properties for specific applications, such as enzyme inhibition in the case of Alzheimer’s disease treatment (Hussain et al., 2016).

Physical Properties Analysis

The physical properties of benzamide derivatives, including solubility, melting point, and crystal structure, are determined using various analytical techniques. These properties are essential for the compound's formulation and application in different fields. For instance, crystal structure analysis using X-ray diffraction provides insights into the compound's solid-state characteristics, which can influence its stability and bioavailability (Mohammed Ayoob & Hawaiz, 2023).